Cas no 861674-49-9 (1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester)

1,6-Dihydro-6-oxo-3-Pyridineacetic acid methyl ester is a pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a ketone functionality, enabling versatile applications in heterocyclic chemistry. The compound serves as a key building block for the preparation of biologically active molecules, including potential drug candidates. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for selective transformations. The ester moiety facilitates further derivatization, while the pyridine core contributes to its role in coordination chemistry and ligand design. This compound is particularly valuable in medicinal chemistry research for scaffold diversification.
1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester structure
861674-49-9 structure
Product Name:1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester
CAS No:861674-49-9
MF:C8H9NO3
MW:167.161962270737
CID:1119378
PubChem ID:69549600
Update Time:2025-10-29

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester
    • (6-Oxo-1,6-dihydro-pyridin-3-yl)-acetic acid methyl ester
    • 861674-49-9
    • SCHEMBL5739617
    • PBBLCTVNOXYRJA-UHFFFAOYSA-N
    • Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
    • Inchi: 1S/C8H9NO3/c1-12-8(11)4-6-2-3-7(10)9-5-6/h2-3,5H,4H2,1H3,(H,9,10)
    • InChI Key: PBBLCTVNOXYRJA-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC(NC=1)=O)=O

Computed Properties

  • Exact Mass: 167.058
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: -0.5

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Pricemore >>

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